Cas no 851988-35-7 (methyl 4-N'-(4,6-difluoro-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzoate)

• Product Name: methyl 4-N'-(4,6-difluoro-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzoate
• CAS No: 851988-35-7
• MF: C₁₆H₁₁F₂N₃O₃S
• MW: 363.3386490345
• CID: 5983062
• PubChem ID: 7105709
• Update Time: 2025-06-11

methyl 4-N'-(4,6-difluoro-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-N'-(4,6-difluoro-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzoate
• 1,4-Benzenedicarboxylic acid, 1-methyl ester, 4-[2-(4,6-difluoro-2-benzothiazolyl)hydrazide]
• F0642-4314
• methyl 4-[N'-(4,6-difluoro-1,3-benzothiazol-2-yl)hydrazinecarbonyl]benzoate
• AKOS024590909
• methyl 4-[[(4,6-difluoro-1,3-benzothiazol-2-yl)amino]carbamoyl]benzoate
• 851988-35-7
• methyl 4-(2-(4,6-difluorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate

• Inchi： 1S/C16H11F2N3O3S/c1-24-15(23)9-4-2-8(3-5-9)14(22)20-21-16-19-13-11(18)6-10(17)7-12(13)25-16/h2-7H,1H3,(H,19,21)(H,20,22)
• InChI Key： GOHKSRZDXZVONZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C2SC(=NC2=1)NNC(C1C=CC(=CC=1)C(=O)OC)=O)F

Computed Properties

• Exact Mass: 363.04891872g/mol
• Monoisotopic Mass: 363.04891872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.512±0.06 g/cm3(Predicted)
• pka: 9.59±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-N'-(4,6-difluoro-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzoate

Methyl 4-N'-(4,6-difluoro-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzoate (CAS No. 851988-35-7): A Comprehensive Overview

Methyl 4-N'-(4,6-difluoro-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzoate, with the CAS number 851988-35-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structure of this molecule incorporates several key functional groups, including a benzothiazole moiety and a hydrazinecarbonyl group, which contribute to its unique chemical properties and biological interactions.

The benzothiazole ring is a well-known scaffold in medicinal chemistry, renowned for its presence in numerous bioactive compounds. The presence of fluorine atoms at the 4 and 6 positions of the benzothiazole ring, as seen in this compound, enhances its electronic properties and influences its interactions with biological targets. This modification has been widely explored in the development of drugs targeting various diseases, including infectious diseases and cancer.

The hydrazinecarbonyl group, also known as an acylhydrazone, is another critical feature of this compound. This group is often involved in hydrogen bonding interactions and can serve as a pharmacophore in drug design. The combination of these functional groups makes Methyl 4-N'-(4,6-difluoro-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzoate a promising candidate for further investigation in the development of novel therapeutic agents.

Recent research has highlighted the importance of fluorinated benzothiazole derivatives in medicinal chemistry. Studies have demonstrated that these compounds can exhibit potent activity against various pathogens and can be modified to enhance their pharmacokinetic properties. For instance, fluorinated benzothiazoles have been shown to possess antiviral and antibacterial properties, making them valuable candidates for the treatment of infectious diseases.

The hydrazinecarbonylbenzoate moiety in Methyl 4-N'-(4,6-difluoro-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzoate adds another layer of complexity to its biological activity. This group has been implicated in various biological processes and has been used in the development of drugs targeting inflammation and pain. The combination of the benzothiazole and hydrazinecarbonylbenzoate groups may lead to synergistic effects, enhancing the overall biological activity of the compound.

In vitro studies have begun to explore the potential applications of Methyl 4-N'-(4,6-difluoro-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzoate. These studies have focused on its interaction with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes, which could be relevant for the treatment of metabolic disorders and other diseases.

The synthesis of Methyl 4-N'-(4,6-difluoro-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzoate involves multiple steps and requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the benzothiazole derivative followed by functionalization with the hydrazinecarbonyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these reactions.

The pharmacological profile of this compound is still under investigation, but early findings are promising. The combination of structural features suggests that it may have broad-spectrum activity against various diseases. Further studies are needed to fully elucidate its mechanism of action and to assess its potential for therapeutic use.

The development of new drugs is a complex process that involves extensive research and testing. Methyl 4-N'-(4,6-difluoro-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzoate represents an exciting example of how novel molecular structures can be designed to address unmet medical needs. As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in medicine.